6-Iodo-1,3-dihydroisobenzofuran-5-amine

• Molecular Formula: C8H8INO
• Molecular Weight: 261.06 g/mol
• IUPAC Name: 6-iodo-1,3-dihydro-2-benzofuran-5-amine
• InChI: InChI=1S/C8H8INO/c9-7-1-5-3-11-4-6(5)2-8(7)10/h1-2H,3-4,10H2
• InChI Key: BGBSQTWYUZRQBP-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC(=C(C=C2CO1)I)N

Description

6-Iodo-1,3-dihydroisobenzofuran-5-amine is a useful research compound. Its molecular formula is C8H8INO and its molecular weight is 261.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dropwise, add a 1.0 M solution of iodine monochloride (64 mmol) to a solution of 1,3-dihydro-isobenzofuran-5-ylamine (64 mmol) in dichloromethane (200 mL), methanol (50 mL) and sodium bicarbonate (96 mmol). After stirring for 1 h, quench the reaction with aqueous sodium metabisulfite (100 mL). Separate the organic phase and wash the aqueous with dichloromethane (2×100 mL). Combine the organics and dry over sodium sulfate. Filter the reaction and remove solvent under vacuum. Chromatograph (0-20% ethyl acetate/hexane) the crude mixture over silica gel to give the title compound as a tan solid. 1H NMR (CDCl3, 400 MHz): δ 4.10 (bs, 2H), 4.97 (s, 4H), 6.63 (s, 1H), 7.49 (s, 1H).